Cas no 67205-51-0 (2-chloro-4,6-bis(ethylamino)benzene-1,3,5-tricarbonitrile)

• Product Name: 2-chloro-4,6-bis(ethylamino)benzene-1,3,5-tricarbonitrile
• CAS No: 67205-51-0
• MF: C₁₃H₁₂ClN₅
• MW: 273.720880508423
• CID: 1713969
• PubChem ID: 3050957
• Update Time: 2025-04-21

2-chloro-4,6-bis(ethylamino)benzene-1,3,5-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,6-bis(ethylamino)benzene-1,3,5-tricarbonitrile
• 4,6-Bis(ethylamino)-2-chlorobenzene-1,3,5-tricarbonitrile
• 2-Chloro-4,6-di(ethylamino)-1,3,5-benzenetricarbonitrile
• 2-Chloro-4,6-di(ethylamino)trimesonitrile
• CHEMBL3248182
• DTXSID70217502
• BRN 2889243
• 67205-51-0
• 1,3,5-Benzenetricarbonitrile, 4,6-bis(ethylamino)-2-chloro-

• Inchi： 1S/C13H12ClN5/c1-3-18-12-8(5-15)11(14)9(6-16)13(19-4-2)10(12)7-17/h18-19H,3-4H2,1-2H3
• InChI Key： ZWROEXSBSIUEIM-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C(C#N)=C(C=1C#N)NCC)NCC

Computed Properties

• Exact Mass: 273.07836
• Monoisotopic Mass: 273.078123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4
• XLogP3: 3.5

Experimental Properties

• Density: 1.29
• Boiling Point: 484.5°C at 760 mmHg
• Flash Point: 246.8°C
• Refractive Index: 1.589
• PSA: 95.43